Cas no 71010-52-1 (gelrite gellan gum)

• Product Name: gelrite gellan gum
• CAS No: 71010-52-1
• MF: C₁₃H₇F₂N
• MW: 215.198189973831
• MDL: MFCD00131909
• CID: 95499
• Update Time: 2026-01-22

gelrite gellan gum Chemical and Physical Properties

Names and Identifiers

• GELLAN GUM
• E 418
• GELLAN
• K9A-40
• GELRITE
• FG 2250
• GELRITE(R)
• GELLUM GUM
• GUM GELLAN
• GELRITE(TM)
• Phytagel plantcell
• GELLAN GUM, USP, FOOD, CULTURE GRADE
• Gellan gum powder
• Phytagel
• phytagel plant cell culture tested
• Agar substitute gelling agent
• Gel Up J 3200
• Gel Up WA 100
• Gel-Gro
• Gelrite gellan gum
• 2-(3,5-Difluorophenyl)benzonitrile
• KM1427
• V7460
• 3',5'-Difluoro[1,1'-biphenyl]-2-carbonitrile
• GELRITEGELLANGURI
• Agar substitute gelling agent, Gellan Gum
• GelzanTM CM
• gelrite gellan gum

• MDL： MFCD00131909
• Inchi： 1S/C13H7F2N/c14-11-5-10(6-12(15)7-11)13-4-2-1-3-9(13)8-16/h1-7H
• InChI Key： AQCYAMXHSJNFME-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC=CC=1C#N)F

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Powder.
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water.
• Solubility: Not determined
• Vapor Pressure: No data available

gelrite gellan gum Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• TSCA：Yes
• Toxicity：Safe for use in food (FDA § 172.6652000). ADI has no special provisions (fao/who, 2001).
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on gelrite gellan gum

Gelrite Gellan Gum: A Comprehensive Overview

Gellan gum, with the CAS number 71010-52-1, is a versatile hydrocolloid derived from the fermentation of Pseudomonas elodea bacteria. Known for its unique rheological properties, Gelrite gellan gum has become a cornerstone in various industries, including food, pharmaceuticals, cosmetics, and biotechnology. This article delves into the latest research and applications of Gelrite gellan gum, highlighting its significance in modern product development.

The production of Gelrite gellan gum involves a complex fermentation process followed by purification and drying. Recent advancements in microbial fermentation techniques have enhanced the yield and quality of this hydrocolloid. Studies published in 2023 have shown that optimizing fermentation conditions can significantly improve the gelling properties of Gelrite gellan gum, making it more suitable for high-viscosity applications.

In the food industry, Gelrite gellan gum is widely used as a thickening agent, stabilizer, and gelling agent. Its ability to form strong gels at low concentrations makes it ideal for applications such as jams, jellies, and dairy products. A 2023 study by researchers at the University of California revealed that combining Gelrite gellan gum with other hydrocolloids can create synergistic effects, enhancing texture and stability in food products.

Beyond food applications, Gelrite gellan gum has found significant use in pharmaceutical formulations. Its biocompatibility and controlled release properties make it an excellent candidate for drug delivery systems. Recent research has focused on using Gelrite gellan gum to develop biodegradable films and microspheres for targeted drug delivery. These innovations have been highlighted in leading journals such as Pharmaceutical Research.

The cosmetic industry has also embraced Gelrite gellan gum due to its ability to form transparent gels and stabilize emulsions. A 2023 study published in Cosmetics Science demonstrated that incorporating Gelrite gellan gum into facial masks can improve skin hydration and reduce trans-epidermal water loss (TEWL). This finding has led to an increase in its use in premium skincare products.

In addition to its practical applications, recent studies have explored the environmental impact of Gelrite gellan gum strong>. Research conducted at the Massachusetts Institute of Technology (MIT) found that this hydrocolloid is biodegradable under specific conditions, making it a sustainable alternative to synthetic thickeners. This discovery aligns with the growing demand for eco-friendly ingredients in various industries.

The versatility of Gelrite gellan gum strong> extends to its use in biotechnology and bioengineering. Scientists are investigating its potential as a scaffold material for tissue engineering applications. A 2023 paper published in Biomaterials highlighted the ability of < strong >Gelrite gellan gum< / strong > to support cell proliferation and differentiation, opening new avenues for regenerative medicine.

In conclusion, < strong >Gelrite gellan gum< / strong > continues to be a vital ingredient across multiple industries due to its unique properties and wide range of applications. Recent research has further enhanced our understanding of its capabilities, paving the way for innovative uses in food, pharmaceuticals, cosmetics, and biotechnology. As industries increasingly prioritize sustainability and functionality, the demand for high-quality hydrocolloids like< strong > Gelrite gellan gum< / strong > is expected to grow significantly.